Cas no 115916-75-1 (1H-Imidazole, 4-phenyl-1-(triphenylmethyl)-)

• Product Name: 1H-Imidazole, 4-phenyl-1-(triphenylmethyl)-
• CAS No: 115916-75-1
• MF: C₂₈H₂₂N₂
• MW: 386.487686634064
• CID: 1205205
• PubChem ID: 10221769
• Update Time: 2025-04-20

1H-Imidazole, 4-phenyl-1-(triphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-phenyl-1-(triphenylmethyl)-
• 115916-75-1
• QKXNUPIXWIZCKV-UHFFFAOYSA-N
• 4-phenyl-1-(triphenylmethyl)-1H-imidazole
• DB-367938
• 4-Phenyl-1-triphenylmethyl-1H-imidazole
• SCHEMBL3825009
• 4-phenyl-1-trityl-1H-imidazole

• Inchi： 1S/C28H22N2/c1-5-13-23(14-6-1)27-21-30(22-29-27)28(24-15-7-2-8-16-24,25-17-9-3-10-18-25)26-19-11-4-12-20-26/h1-22H
• InChI Key： QKXNUPIXWIZCKV-UHFFFAOYSA-N
• SMILES： N1(C=NC(C2C=CC=CC=2)=C1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 386.17846
• Monoisotopic Mass: 386.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82